2,3-Dimethoxyphenethyl chloride

• Molecular Formula: C10H13ClO2
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 1-(2-chloroethyl)-2,3-dimethoxybenzene
• InChI: InChI=1S/C10H13ClO2/c1-12-9-5-3-4-8(6-7-11)10(9)13-2/h3-5H,6-7H2,1-2H3
• InChI Key: MOHHYRNERKYTEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CCCl

Description

2,3-Dimethoxyphenethyl chloride (C${10}$H${13}$ClO$2$) is a chlorinated derivative of phenethyl alcohol, characterized by two methoxy (-OCH$3$) groups at the 2- and 3-positions of the benzene ring and a chlorinated ethyl chain. For example, 3,4-Dimethoxyphenethyl alcohol (CAS 7417-21-2), a related compound with hydroxyl instead of chloride, has a melting point of 44–48°C . The chloride variant is likely more reactive due to the electronegative chlorine atom, making it valuable in organic synthesis, particularly in nucleophilic substitution reactions or as an intermediate in pharmaceutical chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

(a) 3,4-Dimethoxyphenethyl Alcohol (CAS 7417-21-2)

• Structure : Methoxy groups at 3- and 4-positions, hydroxyl-terminated ethyl chain.
• Properties : Melting point 44–48°C; polar due to hydroxyl group, enabling hydrogen bonding .
• Reactivity : The hydroxyl group facilitates esterification or oxidation, unlike the chloride’s propensity for alkylation or coupling reactions.

(b) 2,3-Dimethoxyphenol (CAS 5150-42-5)

• Structure: Methoxy groups at 2- and 3-positions, phenolic hydroxyl group.
• Properties: Boiling point 233–234°C; acidic due to the phenol group (pKa ~10) .
• Reactivity: The phenol group participates in electrophilic aromatic substitution, while the chloride in 2,3-Dimethoxyphenethyl chloride offers a leaving group for SN2 reactions.

(c) Dopamine Hydrochloride (CAS 62-31-7)

• Structure : 3,4-Dihydroxyphenethylamine with an amine-terminated chain.
• Properties : Polar, water-soluble, and bioactive (neurotransmitter properties) .
• Reactivity : The catechol (dihydroxy) structure undergoes rapid oxidation, whereas methoxy groups in 2,3-Dimethoxyphenethyl chloride enhance stability against oxidation.

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight	Functional Groups	Key Physical Properties
2,3-Dimethoxyphenethyl chloride	C${10}$H${13}$ClO$_2$	200.66 g/mol	2,3-dimethoxy, -CH$_2$Cl	Likely liquid at RT; higher volatility than alcohol analogs
3,4-Dimethoxyphenethyl alcohol	C${10}$H${14}$O$_3$	182.21 g/mol	3,4-dimethoxy, -CH$_2$OH	Mp 44–48°C; hydrogen-bonding
2,3-Dimethoxyphenol	C$8$H${10}$O$_3$	154.16 g/mol	2,3-dimethoxy, -OH	Bp 233–234°C; acidic
Dopamine HCl	C$8$H${12}$ClNO$_2$	189.64 g/mol	3,4-dihydroxy, -NH$_2$	Water-soluble; mp 241–243°C